95-92-1

Diethyl oxalate

In Stock

• CAS RN:
• 95-92-1

• Formula:
• C6H10O4

• InChI:
• InChI=1S/C6H10O4/c1-3-9-5(7)6(8)10-4-2/h3-4H2,1-2H3

• InChIKey:
• WYACBZDAHNBPPB-UHFFFAOYSA-N

• Diethyl oxalate undergoes transesterification with phenol in the liquid phase over very efficient MoO₃/TiO₂ solid-acid sol-gel catalysts to form diphenyl oxalate. It undergoes Claisen condensation with active methylene group of ketosteroids to form glyoxalyl derivatives. It undergoes hydrogenation in the presence of high copper contented mesoporous Cu/SBA-15 catalysts to yield ethylene glycol.
  Ethyl oxalate appears as a colorless liquid. Slightly denser than water and insoluble in water. Hence sinks in water. May irritate skin and mucous membranes;  may be mildly toxic by ingestion;  may emit irritating fumes in a fire. Vapors are much heavier than air. Used as a solvent for plastics and in the manufacture of perfumes and pharmaceuticals.
  

Silane, dichlorodiisobutyl-

• CAS RN:
• 18395-92-1

• Formula:
• C8H18Cl2Si

• InChI:
• InChI=1S/C8H18Cl2Si/c1-7(2)5-11(9,10)6-8(3)4/h7-8H,5-6H2,1-4H3

• InChIKey:
• VJBOSIHCFQKSQC-UHFFFAOYSA-N

• Silane, dichlorodiisobutyl-, also known as Silane, dichlorodiisobutyl-, is a useful research compound. Its molecular formula is C8H18Cl2Si and its molecular weight is 213.22 g/mol. The purity is usually 95%.

1-(4-Methoxyphenyl)-3-(pyridine-4-carbonylamino)thiourea

Usually In Stock

• CAS RN:
• 97195-92-1

• Formula:
• C14H14N4O2S

• InChI:
• InChI=1S/C14H14N4O2S/c1-20-12-4-2-11(3-5-12)16-14(21)18-17-13(19)10-6-8-15-9-7-10/h2-9H,1H3,(H,17,19)(H2,16,18,21)

• InChIKey:
• PWRQOXHJHWNPTK-UHFFFAOYSA-N

• 1-(4-Methoxyphenyl)-3-(pyridine-4-carbonylamino)thiourea is a useful research compound. Its molecular formula is C14H14N4O2S and its molecular weight is 302.35. The purity is usually 95%.

2-(3-(Chloromethyl)piperidin-1-yl)-6-methylpyrazine

In Stock

• CAS RN:
• 937795-92-1

• Formula:
• C11H16ClN3

• InChI:
• InChI=1S/C11H16ClN3/c1-9-6-13-7-11(14-9)15-4-2-3-10(5-12)8-15/h6-7,10H,2-5,8H2,1H3

• InChIKey:
• DTVYKEHYUMEUFH-UHFFFAOYSA-N

• 2-(3-(Chloromethyl)piperidin-1-yl)-6-methylpyrazine is a useful research compound. Its molecular formula is C11H16ClN3 and its molecular weight is 225.72 g/mol. The purity is usually 95%.

4-chloro-N-(2-methoxyphenyl)-N'-(phenylsulfonyl)benzimidamide

Usually In Stock

• CAS RN:
• 327095-92-1

• Formula:
• C20H17ClN2O3S

• InChI:
• InChI=1S/C20H17ClN2O3S/c1-26-19-10-6-5-9-18(19)22-20(15-11-13-16(21)14-12-15)23-27(24,25)17-7-3-2-4-8-17/h2-14H,1H3,(H,22,23)

• InChIKey:
• YHONIIVBAWJIHG-UHFFFAOYSA-N

• 4-chloro-N-(2-methoxyphenyl)-N'-(phenylsulfonyl)benzimidamide is a useful research compound. Its molecular formula is C20H17ClN2O3S and its molecular weight is 400.88. The purity is usually 95%.

8-oxo-N-(m-tolyl)-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carboxamide

In Stock

• CAS RN:
• 398995-92-1

• Formula:
• C19H21N3O2

• InChI:
• InChI=1S/C19H21N3O2/c1-13-4-2-5-16(8-13)20-19(24)21-10-14-9-15(12-21)17-6-3-7-18(23)22(17)11-14/h2-8,14-15H,9-12H2,1H3,(H,20,24)

• InChIKey:
• QLEGWPDWXNOEIY-UHFFFAOYSA-N

• 8-oxo-N-(m-tolyl)-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carboxamide is a useful research compound. Its molecular formula is C19H21N3O2 and its molecular weight is 323.396. The purity is usually 95%.

N-[2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-2,2-dimethylpropanamide

In Stock

• CAS RN:
• 893995-92-1

• Formula:
• C18H24N2O2S

• InChI:
• InChI=1S/C18H24N2O2S/c1-12-15(10-11-19-17(21)18(2,3)4)23-16(20-12)13-6-8-14(22-5)9-7-13/h6-9H,10-11H2,1-5H3,(H,19,21)

• InChIKey:
• XSIYTCIMCLLUIE-UHFFFAOYSA-N

• N-[2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-2,2-dimethylpropanamide is a useful research compound. Its molecular formula is C18H24N2O2S and its molecular weight is 332.46. The purity is usually 95%.

rIII protein

• CAS RN:
• 131595-92-1

• Formula:
• C21H15NO

• RIII protein, also known as RIII protein, is a useful research compound. Its molecular formula is C21H15NO. The purity is usually 95%.

tert-butyl 3-(5-amino-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 2167695-92-1

• Formula:
• C11H19N5O2

• Tert-butyl 3-(5-amino-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C11H19N5O2 and its molecular weight is 253.3. The purity is usually 95%.

2-{2-Cyano-3-[4-(pyrrolidin-1-yl)phenyl]prop-2-enamido}benzoic acid

In Stock

• CAS RN:
• 1111495-92-1

• Formula:
• C21H19N3O3

• InChI:
• InChI=1S/C21H19N3O3/c22-14-16(20(25)23-19-6-2-1-5-18(19)21(26)27)13-15-7-9-17(10-8-15)24-11-3-4-12-24/h1-2,5-10,13H,3-4,11-12H2,(H,23,25)(H,26,27)

• InChIKey:
• ZZNOUGLWWKHLKU-UHFFFAOYSA-N

• 2-{2-Cyano-3-[4-(pyrrolidin-1-yl)phenyl]prop-2-enamido}benzoic acid is a useful research compound. Its molecular formula is C21H19N3O3 and its molecular weight is 361.401. The purity is usually 95%.

N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide

In Stock

• CAS RN:
• 1019095-92-1

• Formula:
• C17H18N4O3S

• InChI:
• InChI=1S/C17H18N4O3S/c1-10-7-16(18-11(2)22)21(20-10)17-19-13(9-25-17)12-5-6-14(23-3)15(8-12)24-4/h5-9H,1-4H3,(H,18,22)

• InChIKey:
• WVTINDOHRHLDET-UHFFFAOYSA-N

• N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide is a useful research compound. Its molecular formula is C17H18N4O3S and its molecular weight is 358.4 g/mol. The purity is usually 95%.

2-bromo-N-[3-(4-methyl-1H-pyrazol-1-yl)propyl]pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 1394695-92-1

• Formula:
• C13H15BrN4O

• InChI:
• InChI=1S/C13H15BrN4O/c1-10-8-17-18(9-10)6-2-4-16-13(19)11-3-5-15-12(14)7-11/h3,5,7-9H,2,4,6H2,1H3,(H,16,19)

• InChIKey:
• XFDXWMXSQXYDII-UHFFFAOYSA-N

• 2-bromo-N-[3-(4-methyl-1H-pyrazol-1-yl)propyl]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C13H15BrN4O and its molecular weight is 323.194. The purity is usually 95%.

C1C(C11Cncc1)C(=O)occ

Usually In Stock

• CAS RN:
• 1624795-92-1

• Formula:
• C9H15NO2

• InChI:
• InChI=1S/C9H15NO2/c1-2-12-8(11)7-5-9(7)3-4-10-6-9/h7,10H,2-6H2,1H3

• InChIKey:
• KMNWPQKFXNXRGH-UHFFFAOYSA-N

• C1C(C11Cncc1)C(=O)occ is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.224. The purity is usually 95%.

2-(4-fluorophenyl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone

In Stock

• CAS RN:
• 1705395-92-1

• Formula:
• C16H20FNO3S

• InChI:
• InChI=1S/C16H20FNO3S/c1-22(20,21)15-9-13-6-7-14(10-15)18(13)16(19)8-11-2-4-12(17)5-3-11/h2-5,13-15H,6-10H2,1H3

• InChIKey:
• RTBIWFKAGKSWDH-UHFFFAOYSA-N

• 2-(4-fluorophenyl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a useful research compound. Its molecular formula is C16H20FNO3S and its molecular weight is 325.4. The purity is usually 95%.

1-(2-Oxo-2-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione

In Stock

• CAS RN:
• 1705995-92-1

• Formula:
• C21H24N4O4

• InChI:
• InChI=1S/C21H24N4O4/c1-14-5-2-3-7-16(14)21-22-17(29-23-21)11-15-6-4-10-24(12-15)20(28)13-25-18(26)8-9-19(25)27/h2-3,5,7,15H,4,6,8-13H2,1H3

• InChIKey:
• MQGMWVWBOCFXSY-UHFFFAOYSA-N

• 1-(2-Oxo-2-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C21H24N4O4 and its molecular weight is 396.447. The purity is usually 95%.

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(2,5-dimethylfuran-3-yl)methanone

In Stock

• CAS RN:
• 1797095-92-1

• Formula:
• C14H17NO2

• InChI:
• InChI=1S/C14H17NO2/c1-9-8-13(10(2)17-9)14(16)15-11-4-3-5-12(15)7-6-11/h3-4,8,11-12H,5-7H2,1-2H3

• InChIKey:
• LKHLUXCJIOJFKN-UHFFFAOYSA-N

• (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(2,5-dimethylfuran-3-yl)methanone is a useful research compound. Its molecular formula is C14H17NO2 and its molecular weight is 231.295. The purity is usually 95%.

Methyl 3-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido)thiophene-2-carboxylate

In Stock

• CAS RN:
• 1797695-92-1

• Formula:
• C14H15N3O4S

• InChI:
• InChI=1S/C14H15N3O4S/c1-17-12(19)6-4-9(16-17)3-5-11(18)15-10-7-8-22-13(10)14(20)21-2/h4,6-8H,3,5H2,1-2H3,(H,15,18)

• InChIKey:
• XSYZHPSMWJVEIA-UHFFFAOYSA-N

• Methyl 3-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C14H15N3O4S and its molecular weight is 321.35. The purity is usually 95%.

2-[4-(2-Methylbutan-2-yl)cyclohexyl]propan-1-amine

Usually In Stock

• CAS RN:
• 2248295-92-1

• Formula:
• C14H29N

• InChI:
• InChI=1S/C14H29N/c1-5-14(3,4)13-8-6-12(7-9-13)11(2)10-15/h11-13H,5-10,15H2,1-4H3

• InChIKey:
• SAJYJYHTVPIOQS-UHFFFAOYSA-N

• 2-[4-(2-Methylbutan-2-yl)cyclohexyl]propan-1-amine is a useful research compound. Its molecular formula is C14H29N and its molecular weight is 211.393. The purity is usually 95%.

3-Methyl-6-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrimidin-4-one

Usually In Stock

• CAS RN:
• 2379995-92-1

• Formula:
• C15H19N5O2

• InChI:
• InChI=1S/C15H19N5O2/c1-19-11-18-13(8-14(19)21)20-7-2-4-12(9-20)10-22-15-16-5-3-6-17-15/h3,5-6,8,11-12H,2,4,7,9-10H2,1H3

• InChIKey:
• VHBNCGRYKJHSDQ-UHFFFAOYSA-N

• 3-Methyl-6-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrimidin-4-one is a useful research compound. Its molecular formula is C15H19N5O2 and its molecular weight is 301.35. The purity is usually 95%.

2-Acetamido-3-O-acetyl-4,6-O-benzylidene-N-(tert-butoxycarbonyl)-1,2,5-trideoxy-1,5-imino-D-glucitol

In Stock

• CAS RN:
• 1221795-92-1

• Formula:
• C22H30N2O7

• InChI:
• InChI=1S/C22H30N2O7/c1-13(25)23-16-11-24(21(27)31-22(3,4)5)17-12-28-20(15-9-7-6-8-10-15)30-19(17)18(16)29-14(2)26/h6-10,16-20H,11-12H2,1-5H3,(H,23,25)/t16-,17+,18+,19+,20?/m0/s1

• InChIKey:
• WSSWCNOMZDCKSM-BJKADDSPSA-N

• 2-Acetamido-3-O-acetyl-4,6-O-benzylidene-N-(tert-butoxycarbonyl)-1,2,5-trideoxy-1,5-imino-D-glucitol is a useful research compound. Its molecular formula is C22H30N2O7 and its molecular weight is 434.5 g/mol. The purity is usually 95%.